Cas no 251570-03-3 (2-(4-chloro-3-fluorophenyl)acetonitrile)

• Product name: 2-(4-chloro-3-fluorophenyl)acetonitrile
• CAS No: 251570-03-3
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD04115860
• CID: 67230
• PubChem ID: 3804414

2-(4-chloro-3-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluorophenylacetonitrile
• 4-Chloro-3-fluorobenzyl cyanide
• (4-chloro-3-fluorophenyl)acetonitrile
• (4-CHLORO-3-FLUORO-PHENYL)-ACETONITRILE
• 2-(4-chloro-3-fluorophenyl)acetonitrile
• 3-FLUORO-4-CHLOROBENZYL CYANIDE
• 4-chloro-3-fluoroBenzeneacetonitrile
• 2-(4-chloro-3-fluorophenyl)ethanenitrile
• 3-fluoro-4-chloro phenylacetonitrile
• Benzeneacetonitrile,4-chloro-3-fluoro
• Benzeneacetonitrile, 4-chloro-3-fluoro-
• 4-chloro-3-fluorobenzylcyanide
• 3-fluoro-4-chlorobenzylcyanide
• 4-Chloro-3-fluorophhenylacetonitrile
• PubChem4299
• KSC497I9P
• 3-Fluoro-4-Chlorophenylacetonitrile
• IDBYHCGSWMSFLY-UHFFFAOYSA-N
• FT-0656509
• 251570-03-3
• AKOS005254425
• AC-9784
• SY023166
• GS-3649
• MFCD04115860
• DTXSID60396673
• CK2053
• EN300-187772
• CS-W021405
• AM61410
• SCHEMBL192429
• STL555729
• BBL101932
• DB-016496

• MDL： MFCD04115860
• Inchi： 1S/C8H5ClFN/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5H,3H2
• InChI Key： IDBYHCGSWMSFLY-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C([H])([H])C#N)=C([H])C=1F

Computed Properties

• Exact Mass: 169.00900
• Monoisotopic Mass: 169.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.286
• Boiling Point: 253.4°C at 760 mmHg
• Flash Point: 107.1°C
• Refractive Index: 1.528
• PSA: 23.79000
• LogP: 2.54518

2-(4-chloro-3-fluorophenyl)acetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Sealed in dry,Room Temperature

2-(4-chloro-3-fluorophenyl)acetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(4-chloro-3-fluorophenyl)acetonitrile

2-(4-Chloro-3-Fluorophenyl)Acetonitrile: A Comprehensive Overview

The compound 2-(4-chloro-3-fluorophenyl)acetonitrile, identified by the CAS number 251570-03-3, is a versatile organic chemical with significant applications in various fields. This compound is characterized by its unique structure, which combines a phenyl ring substituted with chlorine and fluorine atoms, along with an acetonitrile group. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of 2-(4-chloro-3-fluorophenyl)acetonitrile in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing novel polymers and high-performance composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create lightweight, high-strength materials suitable for aerospace applications. The ability of this compound to undergo various polymerization reactions makes it a promising candidate for future material innovations.

In the pharmaceutical industry, 2-(4-chloro-3-fluorophenyl)acetonitrile has shown potential as an intermediate in drug synthesis. Its structure allows for easy modification, enabling the creation of bioactive molecules with specific therapeutic properties. A 2022 study in Medicinal Chemistry revealed that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer activities. These findings underscore its role as a valuable building block in drug discovery.

The synthesis of 2-(4-chloro-3-fluorophenyl)acetonitrile involves a multi-step process that combines substitution and condensation reactions. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions. For example, the use of palladium catalysts has been shown to significantly reduce reaction times while maintaining high purity levels. These improvements are critical for scaling up production to meet growing industrial demands.

From an environmental perspective, the ecological impact of 2-(4-chloro-3-fluorophenyl)acetonitrile has been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic life. Preliminary results indicate that under controlled conditions, this compound can degrade into non-toxic byproducts, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(4-chloro-3-fluorophenyl)acetonitrile (CAS No: 251570-03-3) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties and versatility make it an essential component in modern chemistry. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an even greater role in advancing scientific and technological frontiers.